Cas no 2097975-61-4 ((4-(2,3-Dihydrobenzofuran-5-yl)pyrrolidin-3-yl)methanol)

• Product Name: (4-(2,3-Dihydrobenzofuran-5-yl)pyrrolidin-3-yl)methanol
• CAS No: 2097975-61-4
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5723997
• PubChem ID: 121199351
• Update Time: 2025-05-19

(4-(2,3-Dihydrobenzofuran-5-yl)pyrrolidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-(2,3-dihydrobenzofuran-5-yl)pyrrolidin-3-yl)methanol
• F1907-1063
• AKOS026706667
• 2097975-61-4
• [4-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-3-yl]methanol
• (4-(2,3-Dihydrobenzofuran-5-yl)pyrrolidin-3-yl)methanol

• Inchi： 1S/C13H17NO2/c15-8-11-6-14-7-12(11)9-1-2-13-10(5-9)3-4-16-13/h1-2,5,11-12,14-15H,3-4,6-8H2
• InChI Key： JPAPRZQKYMTZMQ-UHFFFAOYSA-N
• SMILES： OCC1CNCC1C1C=CC2=C(CCO2)C=1

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.5Ų

Additional information on (4-(2,3-Dihydrobenzofuran-5-yl)pyrrolidin-3-yl)methanol

Introduction to (4-(2,3-Dihydrobenzofuran-5-yl)pyrrolidin-3-yl)methanol (CAS No. 2097975-61-4)

(4-(2,3-Dihydrobenzofuran-5-yl)pyrrolidin-3-yl)methanol, identified by its Chemical Abstracts Service (CAS) number 2097975-61-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a fused heterocyclic system, has garnered attention due to its structural complexity and potential biological activities. The presence of both the 2,3-dihydrobenzofuran and pyrrolidine moieties suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation.

The structural framework of this compound is particularly noteworthy. The 2,3-dihydrobenzofuran core is a well-known pharmacophore found in various bioactive molecules, often contributing to properties such as binding affinity and metabolic stability. Coupled with the pyrrolidine ring, which is frequently observed in drug candidates due to its ability to mimic natural amino acid structures, this compound exhibits a dual functionality that could be exploited for therapeutic purposes. The methanol substituent at the 3-position of the pyrrolidine ring further enhances its potential as a versatile building block in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their applications in pharmaceuticals. The combination of the 2,3-dihydrobenzofuran and pyrrolidine moieties in (4-(2,3-dihydrobenzofuran-5-yl)pyrrolidin-3-yl)methanol positions it as a candidate for further exploration in this domain. Studies have shown that such fused ring systems can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique electronic and steric properties of this compound make it an attractive scaffold for designing molecules with enhanced efficacy and reduced side effects.

The synthesis of (4-(2,3-dihydrobenzofuran-5-yl)pyrrolidin-3-yl)methanol involves multi-step organic transformations that highlight the synthetic prowess required to construct complex molecular architectures. Key steps typically include condensation reactions, cyclization processes, and functional group modifications. Each step must be carefully optimized to ensure high yield and purity, which are crucial for subsequent biological evaluation. Advances in synthetic methodologies have enabled the efficient preparation of such intricate molecules, paving the way for their incorporation into drug discovery programs.

The potential biological activity of (4-(2,3-dihydrobenzofuran-5-yl)pyrrolidin-3-yl)methanol has been explored through various computational and experimental approaches. Molecular modeling studies have predicted favorable interactions with target proteins, suggesting that this compound may modulate key biological pathways. Additionally, preliminary pharmacological assays have indicated promising results in terms of binding affinity and selectivity. These findings underscore the importance of this molecule as a lead compound for further development.

In the context of current research trends, there is an emphasis on developing drugs with improved pharmacokinetic profiles and reduced toxicity. The structural features of (4-(2,3-dihydrobenzofuran-5-yl)pyrrolidin-3-yl)methanol make it a candidate for designing molecules that meet these criteria. For instance, the presence of both polar and nonpolar regions in its structure could facilitate optimal solubility and membrane permeability. Furthermore, the rigidity provided by the fused heterocyclic system may enhance binding stability to biological targets.

The development of novel therapeutic agents relies heavily on innovative chemical synthesis techniques. The preparation of (4-(2,3-dihydrobenzofuran-5-yl)pyrrolidin-3-yl)methanol exemplifies the integration of traditional organic synthesis with modern methodologies. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to construct key intermediates with high precision. These advancements not only improve efficiency but also allow for greater control over molecular architecture, which is essential for optimizing biological activity.

The future prospects for (4-(2,3-dihydrobenzofuran-5-yl)pyrrolidin-3-yl)methanol are promising. Further studies are needed to fully elucidate its mechanism of action and to explore its potential in treating various diseases. Collaborative efforts between chemists and biologists will be crucial in translating this compound from a laboratory curiosity into a viable therapeutic option. As our understanding of complex molecular interactions continues to grow, compounds like (4-(2,3-dihydrobenzofuran-5-yl)pyrrolidin-3-yl)methanol will play an increasingly important role in addressing unmet medical needs.